Cas no 2227205-88-9 (6-Fluoro-2-azaspiro[3.3]heptane; trifluoroacetic acid)

• Product Name: 6-Fluoro-2-azaspiro[3.3]heptane; trifluoroacetic acid
• CAS No: 2227205-88-9
• MF: C₈H₁₁F₄NO₂
• MW: 229.172056436539
• MDL: MFCD31695984
• CID: 5070841
• PubChem ID: 134819027
• Update Time: 2026-03-01

6-Fluoro-2-azaspiro[3.3]heptane; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-azaspiro[3.3]heptane; trifluoroacetic acid
• 6-Fluoro-2-azaspiro[3.3]heptane trifluoroacetic acid
• 6-fluoro-2-azaspiro[3.3]heptane;2,2,2-trifluoroacetic acid
• CPD20588
• 6-Fluoro-2-azaspiro[3.3]heptane TFA
• P18402
• 6-Fluoro-2-azaspiro[3.3]heptane 2,2,2-trifluoroacetate
• AS-79004
• SY310805
• 6-Fluoro-2-azaspiro[3.3]heptane trifluoroacetic acid
• 2227205-88-9
• DB-383718
• MFCD31695984
• C8H11F4NO2
• CS-0184118
• 6-Fluoro-2-azaspiro[3.3]heptane Trifluoroacetate
• 6-Fluoro-2-azaspiro[3.3]heptane2,2,2-trifluoroacetate
• 6-Fluoro-2-azaspiro[3.3]heptane; trifluoroacetic acid

• MDL： MFCD31695984
• Inchi： 1S/C6H10FN.C2HF3O2/c7-5-1-6(2-5)3-8-4-6;3-2(4,5)1(6)7/h5,8H,1-4H2;(H,6,7)
• InChI Key： JOZKYAXYZDTMHA-UHFFFAOYSA-N
• SMILES： FC1CC2(CNC2)C1.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 229.07259124 g/mol
• Monoisotopic Mass: 229.07259124 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• Molecular Weight: 229.17